Cas no 84467-19-6 (1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile)

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile structure

84467-19-6 structure

Product Name:1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile

CAS No:84467-19-6

MF:C₁₁H₉Cl₂N

MW:226.101860761642

MDL:MFCD09743444

CID:1095682

PubChem ID:10857134

Update Time:2024-10-26

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-dichlorophenyl)cyclobutanecarbonitrile
- 1-(3,4-dichlorophenyl)-1-cyclobutanecarbonitrile
- SY060469
- 1-(3,4-dichlorophenyl)cyclobutane carbonitrile
- 1-(3,4-dichlorophenyl) -cyclobutanecarbonitrile
- 1-(3,4-dichlorophenyl)-1-cyclobutane-carbonitrile
- 1-(3,4-dichlorophenyl)-1-cyclobutane carbonitrile
- 1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile (ACI)
- 1-(3,4-Dichlorophenyl)cyclobutane-1-carbonitrile
- CTKUIZGFDSJHPY-UHFFFAOYSA-N
- AC-30065
- CS-12507
- MFCD09743444
- DB-353895
- EN300-1981240
- AKOS009343568
- AB90509
- SCHEMBL1611
- CS-0038610
- 84467-19-6
- 1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile
- MDL： MFCD09743444
- Inchi： 1S/C11H9Cl2N/c12-9-3-2-8(6-10(9)13)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
- InChI Key： CTKUIZGFDSJHPY-UHFFFAOYSA-N
- SMILES： N#CC1(CCC1)C1C=C(Cl)C(Cl)=CC=1

Computed Properties

Exact Mass: 225.0112047g/mol
Monoisotopic Mass: 225.0112047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 3.7

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM323055-5g	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6	95%	5g	$568	2021-06-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y09855-25g	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6	95%	25g	¥11519.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y09855-5g	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6	95%	5g	¥3779.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y09855-250mg	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6	95%	250mg	¥679.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y09855-1g	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6	95%	1g	¥1259.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y09855-10g	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6	95%	10g	¥6299.0	2023-09-05
TRC	D196745-100mg	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6		100mg	$167.00	2023-05-18
TRC	D196745-250mg	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6		250mg	$385.00	2023-05-18
TRC	D196745-500mg	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6		500mg	$741.00	2023-05-18
TRC	D196745-1g	1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile	84467-19-6		1g	$ 990.00	2022-06-05

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile Production Method

Production Method 1

3218-49-3

84467-19-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 30 min, < 30 °C; 16 h, 15 °C

Reference

Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists

Gomtsyan, Arthur; et al, Journal of Medicinal Chemistry, 2016, 59(10), 4926-4947

Production Method 2

3218-49-3

84467-19-6

Reaction Conditions

1.1 Reagents: Benzyltriethylammonium chloride , Sodium hydroxide Solvents: Water

Reference

Synthesis and antimicrobial properties of 1-(3,4-dichlorophenyl)cycloalkyl-1-penicillins and cephalosporins

Akopyan, S. G.; et al, Pharmaceutical Chemistry Journal (Translation of Khimiko-Farmatsevticheskii Zhurnal), 2001, 35(8), 421-423

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile Raw materials

3,4-Dichlorophenylacetonitrile

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile Preparation Products

1-(3,4-Dichlorophenyl)cyclobutanecarbonitrile (84467-19-6)

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